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Cat. No.: B8037448 Get Quote

Introduction: The Expanding Role of Branched-
Chain Dicarboxylic Acids
The field of organic chemistry has long recognized the utility of dicarboxylic acids as

foundational building blocks in the synthesis of a vast array of commercially important

materials, including polymers, plasticizers, lubricants, and adhesives.[1] Historically, research

and industrial production have centered on linear dicarboxylic acids, such as adipic and

sebacic acid, which were first isolated from natural sources. However, the demand for materials

with tailored properties has spurred growing interest in more complex structures, such as

branched-chain dicarboxylic acids. The introduction of alkyl branches along the carbon

backbone imparts unique physicochemical properties, including altered crystallinity, solubility,

and thermal stability in the resulting polymers and other formulations.

This guide provides a comprehensive technical overview of a specific branched-chain

dicarboxylic acid: 2-butyloctanedioic acid. While the specific historical discovery of this

compound is not well-documented in readily available literature, its emergence is a logical

progression in the broader exploration of functionalized organic acids. This document will serve

as a resource for researchers, scientists, and drug development professionals by detailing its

properties, proposing a robust synthetic pathway, and exploring its current and potential

applications.
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Physicochemical Properties of 2-Butyloctanedioic
Acid
2-Butyloctanedioic acid, also known as 2-butylsebacic acid, is a C12 dicarboxylic acid

featuring a butyl group at the alpha-position to one of the carboxyl groups.[2] This structure

results in a chiral center at the C2 position. The compound is typically a colorless to pale yellow

solid at room temperature and exhibits solubility in organic solvents, with limited solubility in

water.[2]

Property Value Source

CAS Number 50905-10-7 [2]

Molecular Formula C₁₂H₂₂O₄ [2]

Molecular Weight 230.30 g/mol [2]

Melting Point 66-67 °C [3]

Boiling Point 397.1 °C at 760 mmHg [4]

Density 1.064 g/cm³ [4]

Appearance Colorless to pale yellow solid [2]

Solubility
Soluble in organic solvents,

limited solubility in water
[2]

Proposed Synthesis of 2-Butyloctanedioic Acid via
Malonic Ester Synthesis
While a specific, originally published synthesis for 2-butyloctanedioic acid is not readily

found, a highly plausible and efficient route can be designed based on the well-established

malonic ester synthesis.[1][5][6] This method is a versatile tool for the preparation of substituted

carboxylic acids.[7] The proposed workflow involves the alkylation of a malonic ester, followed

by hydrolysis and decarboxylation.

Conceptual Workflow
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Step 1: Enolate Formation

Step 2: Alkylation Step 3: Second Alkylation

Step 4: Hydrolysis & Decarboxylation
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Caption: Proposed synthetic workflow for 2-butyloctanedioic acid.

Detailed Experimental Protocol
Materials:

Diethyl malonate

Sodium ethoxide

1-Bromohexane

Ethyl 6-bromohexanoate
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Anhydrous ethanol

Hydrochloric acid (concentrated)

Sodium hydroxide

Diethyl ether

Magnesium sulfate

Standard laboratory glassware and purification apparatus

Step 1: Synthesis of Diethyl 2-hexylmalonate

In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a

dropping funnel, and a magnetic stirrer, dissolve sodium ethoxide (1.0 eq) in anhydrous

ethanol under an inert atmosphere (e.g., nitrogen or argon).

Slowly add diethyl malonate (1.0 eq) to the stirred solution at room temperature. The

formation of the sodiomalonic ester enolate is an exothermic process.

After the addition is complete, add 1-bromohexane (1.0 eq) dropwise from the dropping

funnel.

Heat the reaction mixture to reflux and monitor the progress by thin-layer chromatography

(TLC) or gas chromatography (GC).

Upon completion, cool the reaction mixture, and remove the ethanol under reduced

pressure.

Partition the residue between diethyl ether and water. Separate the organic layer, wash with

brine, dry over anhydrous magnesium sulfate, and concentrate to yield crude diethyl 2-

hexylmalonate. Purify by vacuum distillation if necessary.

Step 2: Synthesis of the Substituted Malonic Ester

Prepare a fresh solution of sodium ethoxide (1.0 eq) in anhydrous ethanol in a setup similar

to Step 1.
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Add the purified diethyl 2-hexylmalonate (1.0 eq) dropwise to the sodium ethoxide solution.

Add ethyl 6-bromohexanoate (1.0 eq) to the reaction mixture.

Heat the mixture to reflux and monitor the reaction for completion.

Work up the reaction as described in Step 1 to obtain the crude substituted malonic ester.

Step 3: Hydrolysis and Decarboxylation to 2-Butyloctanedioic Acid

To the crude substituted malonic ester, add a solution of sodium hydroxide in water and

ethanol.

Heat the mixture to reflux to facilitate the saponification (hydrolysis) of the ester groups.

After the hydrolysis is complete, cool the reaction mixture and carefully acidify with

concentrated hydrochloric acid.

Heat the acidic solution to reflux to induce decarboxylation. Carbon dioxide will be evolved.

After the evolution of gas ceases, cool the solution. The product, 2-butyloctanedioic acid,

may precipitate.

Extract the aqueous solution with diethyl ether.

Dry the combined organic extracts over anhydrous magnesium sulfate, filter, and remove the

solvent under reduced pressure.

Recrystallize the crude product from a suitable solvent (e.g., water or a hexane/ethyl acetate

mixture) to obtain pure 2-butyloctanedioic acid.

Causality Behind Experimental Choices
Choice of Base: Sodium ethoxide is a sufficiently strong base to deprotonate diethyl

malonate (pKa ≈ 13) and is compatible with the ethyl ester groups, preventing

transesterification.
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Reaction Conditions: The use of an inert atmosphere prevents side reactions with

atmospheric moisture and carbon dioxide. Refluxing provides the necessary activation

energy for the SN2 alkylation reactions.

Purification: Vacuum distillation of the intermediate esters is recommended to remove any

unreacted starting materials or byproducts, ensuring a purer final product. Recrystallization is

an effective final purification step for the solid dicarboxylic acid.

Characterization and Analytical Techniques
The structure and purity of the synthesized 2-butyloctanedioic acid should be confirmed

using standard analytical techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR should show characteristic signals for the protons of the butyl and hexyl chains,

as well as a methine proton at the C2 position. The carboxylic acid protons will appear as

a broad singlet at a downfield chemical shift (typically 10-13 ppm).

¹³C NMR will show distinct signals for the two carboxylic acid carbons (in the range of 170-

185 ppm), the chiral C2 carbon, and the carbons of the alkyl chains.

Infrared (IR) Spectroscopy: A broad O-H stretch from approximately 2500 to 3300 cm⁻¹ and

a strong C=O stretch around 1700 cm⁻¹ are characteristic of a carboxylic acid dimer.

Mass Spectrometry (MS): The mass spectrum will show the molecular ion peak and

characteristic fragmentation patterns.

Melting Point Analysis: A sharp melting point range close to the literature value indicates high

purity.

Applications in Industry and Research
The unique structure of 2-butyloctanedioic acid makes it a valuable intermediate in several

industrial and research applications:

Polymers and Resins: As a dicarboxylic acid, it can be used as a monomer in the synthesis

of polyesters and polyamides. The butyl branch can disrupt polymer chain packing, leading
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to materials with increased flexibility and lower crystallinity.[4]

Plasticizers: Esterification of 2-butyloctanedioic acid with alcohols can produce esters that

act as plasticizers for polymers like PVC.[7] Plasticizers enhance the flexibility and durability

of the final plastic products.[8][9][10]

Coatings and Adhesives: Its derivatives can be incorporated into coatings and adhesives to

improve adhesion and resistance to environmental factors.[4]

Lubricants: Esters of 2-butyloctanedioic acid can be used in the formulation of high-

performance lubricants, where they can reduce friction and wear in mechanical systems.[4]

Specialty Chemicals: It serves as a building block for the synthesis of more complex

molecules in the pharmaceutical and cosmetic industries, where it can contribute to the

desired texture and stability of formulations.[4]

2-Butyloctanedioic Acid

Polymers & Resins Plasticizers Coatings & Adhesives Lubricants Specialty Chemicals

Click to download full resolution via product page

Caption: Key application areas of 2-butyloctanedioic acid.

Safety and Handling
Like many dicarboxylic acids, 2-butyloctanedioic acid should be handled with appropriate

care in a laboratory or industrial setting. It is advisable to consult the Safety Data Sheet (SDS)

before use. General safety precautions include:

Personal Protective Equipment (PPE): Wear safety goggles, gloves, and a lab coat.

Ventilation: Use in a well-ventilated area or a fume hood to avoid inhalation of dust.
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Handling: Avoid contact with skin and eyes. In case of contact, rinse thoroughly with water.

Storage: Store in a cool, dry place away from incompatible materials.

Conclusion
2-Butyloctanedioic acid represents a valuable and versatile chemical intermediate with

significant potential in materials science and specialty chemical synthesis. While its specific

history is not as well-chronicled as that of some simpler dicarboxylic acids, its synthesis can be

reliably achieved through established methodologies like the malonic ester synthesis. The

presence of the butyl branch on the octanedioic acid backbone provides a means to fine-tune

the properties of polymers and other materials, making it an attractive target for further

research and development. This guide has provided a comprehensive overview of its

properties, a detailed proposed synthesis, and a summary of its applications, offering a solid

foundation for scientists and researchers working with this interesting molecule.
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[https://www.benchchem.com/product/b8037448#discovery-and-history-of-2-
butyloctanedioic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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